1,1’-Carbonylbis(3-methylimidazolium) Triflate
1,1’-Carbonylbis(3-methylimidazolium) Triflate
Brand Name:
Vulcanchem
CAS No.:
120418-31-7
VCID:
VC0043501
InChI:
InChI=1S/C9H12N4O.2CHF3O3S/c1-10-3-5-12(7-10)9(14)13-6-4-11(2)8-13;2*2-1(3,4)8(5,6)7/h3-8H,1-2H3;2*(H,5,6,7)/q+2;;/p-2
SMILES:
C[N+]1=CN(C=C1)C(=O)N2C=C[N+](=C2)C.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C11H12F6N4O7S2
Molecular Weight:
490.4 g/mol
1,1’-Carbonylbis(3-methylimidazolium) Triflate
CAS No.: 120418-31-7
Reference Standards
VCID: VC0043501
Molecular Formula: C11H12F6N4O7S2
Molecular Weight: 490.4 g/mol
| CAS No. | 120418-31-7 |
|---|---|
| Product Name | 1,1’-Carbonylbis(3-methylimidazolium) Triflate |
| Molecular Formula | C11H12F6N4O7S2 |
| Molecular Weight | 490.4 g/mol |
| IUPAC Name | bis(3-methylimidazol-3-ium-1-yl)methanone;trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C9H12N4O.2CHF3O3S/c1-10-3-5-12(7-10)9(14)13-6-4-11(2)8-13;2*2-1(3,4)8(5,6)7/h3-8H,1-2H3;2*(H,5,6,7)/q+2;;/p-2 |
| Standard InChIKey | BWBZTXSPTHTBBM-UHFFFAOYSA-L |
| SMILES | C[N+]1=CN(C=C1)C(=O)N2C=C[N+](=C2)C.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1=CN(C=C1)C(=O)N2C=C[N+](=C2)C.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-] |
| Synonyms | 1,1’-Carbonylbis[3-methyl-1H-imidazolium 1,1,1-Trifluoromethanesulfonate; |
| PubChem Compound | 2773461 |
| Last Modified | Nov 11 2021 |
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